Cas no 1261295-10-6 (2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide)

• Product Name: 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• CAS No: 1261295-10-6
• MF: C₁₃H₂₀BNO₄S
• MW: 297.178202629089
• MDL: MFCD18384169
• CID: 2359530
• Update Time: 2024-11-02

2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-3-(4,4,5,5-TETRAMETHYL-1,3, 2-DIOXABOROLAN-2-YL)-BENZENESULFON AMIDE
• 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• 2-METHYL-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZENESULFONAMIDE
• AK174384
• FCH2801097
• 2-DIOXABOROLAN-2-YL)-BENZENESULFON
• 2-METHYL-3-(4,4,5,5-TETRAMETHYL-1,3,
• Benzenesulfonamide, 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Methyl-3-(4,4,5,5-tetramethyl-1,3, 2-dioxaborolan-2-yl)-benzenesulfon amide

• MDL： MFCD18384169
• Inchi： 1S/C13H20BNO4S/c1-9-10(7-6-8-11(9)20(15,16)17)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3,(H2,15,16,17)
• InChI Key： HHJJEPKLXMKELN-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1C)(N)(=O)=O

Computed Properties

• Exact Mass: 297.1206095 g/mol
• Monoisotopic Mass: 297.1206095 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 297.2
• Topological Polar Surface Area: 87

2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD304102)